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Compound of Interest

Ethyl 3-morpholino-3-
Compound Name:
oxopropanoate

Cat. No.: B2639658

This document provides a comprehensive guide for the proper disposal of Ethyl 3-
morpholino-3-oxopropanoate (CAS No. 37714-64-0), a chemical compound utilized in
various research and development applications. Adherence to these procedures is critical for
ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance.
This guide is structured to provide not just procedural steps, but also the scientific rationale
behind them, empowering researchers to make informed safety decisions.

Hazard Assessment and Characterization

A thorough understanding of the hazards associated with Ethyl 3-morpholino-3-
oxopropanoate is the foundation of its safe disposal. While a comprehensive Safety Data
Sheet (SDS) with complete hazard and disposal information is not consistently available, an
assessment of its constituent functional groups—a morpholine amide and an ethyl ester—
provides critical insights into its likely hazardous properties.

e Morpholine Moiety: The morpholine component is a primary concern. Morpholine itself is
classified as a flammable liquid and is corrosive, capable of causing severe skin burns and
eye damage.[1][2] It is also known to be toxic if absorbed through the skin or inhaled and
may cause damage to the liver and kidneys with prolonged exposure.[1][3] The presence of
the morpholine ring in Ethyl 3-morpholino-3-oxopropanoate suggests that this compound
should be handled with similar precautions.
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» Ester Moiety: The ethyl propanoate portion of the molecule is an ester. While simple esters
are not typically highly toxic, they can be irritants. The primary consideration for this
functional group in terms of disposal is its susceptibility to hydrolysis, a key mechanism for
chemical neutralization.[4][5][6][7][8]

Based on this analysis, Ethyl 3-morpholino-3-oxopropanoate should be treated as a
hazardous substance. The primary hazards are likely to be:

o Skin and eye irritation or corrosion.
» Potential for organ toxicity (liver, kidneys) upon repeated or significant exposure.

A summary of the key data for this compound is presented in Table 1.

Property Value Source
CAS Number 37714-64-0 [9]
Molecular Formula C9H15N0O4 [9]
Molecular Weight 201.22 g/mol [9]
Physical Form Solid

Store in a cool, dry, well-
Storage ventilated area away from [9]

incompatible substances.[9]

Known Hazard Statements H302 (Harmful if swallowed)
Signal Word Warning
GHS Pictograms GHSO07 (Exclamation Mark)

Personal Protective Equipment (PPE)

Due to the anticipated hazards, the following PPE must be worn at all times when handling
Ethyl 3-morpholino-3-oxopropanoate and its waste:
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o Eye Protection: Chemical safety goggles are mandatory. If there is a splash risk, a face
shield should also be worn.

» Hand Protection: Chemically resistant gloves (e.qg., nitrile) are required. Inspect gloves for
any signs of degradation or perforation before use.

o Body Protection: A laboratory coat is essential. For larger quantities or in the event of a spill,
a chemical-resistant apron should be used.

» Respiratory Protection: Handling should be performed in a certified chemical fume hood to
avoid inhalation of any dust or vapors.

Waste Segregation and Collection

Proper segregation of chemical waste is a cornerstone of laboratory safety and regulatory
compliance. The following workflow outlines the decision-making process for the collection of
Ethyl 3-morpholino-3-oxopropanoate waste.

Consult Institutional
Yes EHS for guidance on N
', mixed waste stream. Container must be:
- Chemically compatible
Ethyl 3-morpholino-3-oxopropanoate with other chemicals? - Labeled with 'Hazardous Waste',
_ | chemical name, and associated hazards.

Collect in a dedicated,
properly labeled
hazardous waste container.

Store in a designated
Satellite Accumulation Area (SAA).

Click to download full resolution via product page

Caption: Workflow for the segregation and initial collection of Ethyl 3-morpholino-3-
oxopropanoate waste.

Step-by-Step Collection Protocol:

e Waste Container Selection: Choose a container that is chemically compatible with Ethyl 3-
morpholino-3-oxopropanoate. A high-density polyethylene (HDPE) container with a screw
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cap is a suitable choice.

o Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full
chemical name "Ethyl 3-morpholino-3-oxopropanoate,” and the primary associated
hazards (e.g., "lrritant,” "Potential Toxin").

o Collection: Collect all waste, including any contaminated materials such as pipette tips,
gloves, and weighing paper, directly into the labeled hazardous waste container.

o Storage: Keep the waste container securely closed when not in use. Store it in a designated
Satellite Accumulation Area (SAA), which should be located at or near the point of
generation. The SAA must be in a well-ventilated area and away from incompatible
chemicals.

Disposal Procedures

There are two primary routes for the disposal of Ethyl 3-morpholino-3-oxopropanoate waste:
direct disposal via a certified hazardous waste contractor or chemical neutralization prior to
disposal.

The most straightforward and recommended method of disposal is through your institution's
Environmental Health and Safety (EHS) department.

e Ensure the hazardous waste container is securely sealed and properly labeled.

e Arrange for a waste pickup with your institution's EHS office or their designated hazardous
waste contractor.

» Do not mix this waste with other chemical waste streams unless explicitly approved by EHS.

For institutions with the appropriate facilities and EHS approval, chemical neutralization via
hydrolysis can be a viable option to render the compound less hazardous. The ester linkage in
Ethyl 3-morpholino-3-oxopropanoate can be cleaved under basic conditions.

Principle of Saponification: Basic hydrolysis, also known as saponification, will break the ester
bond, yielding the salt of the carboxylic acid and an alcohol.[4][5][6][8] In this case, the
products would be sodium 3-morpholino-3-oxopropanoate and ethanol.
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Experimental Protocol for Neutralization (for evaluation purposes only):

o Objective: To neutralize the ester functionality of Ethyl 3-morpholino-3-oxopropanoate via
basic hydrolysis.

o Materials:

o Ethyl 3-morpholino-3-oxopropanoate waste

[¢]

1M Sodium Hydroxide (NaOH) solution

[e]

Stir plate and stir bar

o

pH meter or pH strips

[¢]

Appropriate reaction vessel within a chemical fume hood

e Procedure:

[e]

In a certified chemical fume hood, place the waste solution in a suitable beaker with a
magnetic stir bar.

o Slowly add 1M NaOH solution while stirring. Monitor the pH of the solution.
o Continue adding NaOH until the pH is stable in the range of 10-12.

o Allow the reaction to stir at room temperature for several hours to ensure complete
hydrolysis.

o After the reaction is complete, the resulting solution must be re-evaluated by EHS to
determine its final disposal route. It is likely still considered hazardous waste due to the
presence of the morpholine derivative and will require collection by a certified contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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